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Compound of Interest

Compound Name: (rac)-Talazoparib

Cat. No.: B1141447 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of (rac)-Talazoparib
stock solutions for in vitro experiments. Adherence to these guidelines will help ensure the

accuracy and reproducibility of experimental results.

Quantitative Data Summary
(rac)-Talazoparib is a potent inhibitor of PARP1 and PARP2 enzymes.[1][2] For effective use in

experimental settings, it is crucial to prepare stock solutions with accuracy. The following table

summarizes the key quantitative data for (rac)-Talazoparib.
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Parameter Value Source(s)

Molecular Weight 380.35 g/mol [3][4]

Solubility in DMSO
≥19.02 mg/mL; 25 mg/mL

(65.73 mM); 76 mg/mL
[3][5][6]

Solubility in Ethanol ≥14.2 mg/mL [5]

Aqueous Solubility
Low, pH-independent (17 to 38

µg/mL)
[7]

Powder Storage
3 years at -20°C; 2 years at

4°C
[4]

Stock Solution Storage
1 year at -80°C; 6 months at

-20°C
[3][6]

Note: The use of fresh, moisture-free DMSO is recommended as its hygroscopic nature can

impact the solubility of the product.[3][6] For complete dissolution in DMSO or ethanol,

ultrasonic treatment and gentle warming may be necessary.[4][5][6]

Experimental Protocols
2.1. Preparation of a 10 mM (rac)-Talazoparib Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of (rac)-Talazoparib in

Dimethyl Sulfoxide (DMSO).

Materials:

(rac)-Talazoparib powder

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer
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Sonicator (optional)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Pre-weighing Preparation: Before opening, bring the vial of (rac)-Talazoparib powder to

room temperature to prevent condensation.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of (rac)-Talazoparib powder. For example, to prepare 1 mL of a

10 mM stock solution, weigh 3.80 mg of (rac)-Talazoparib (Molecular Weight = 380.35 g/mol

).

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the tube containing the

weighed (rac)-Talazoparib. To prepare a 10 mM solution with 3.80 mg of the compound, add

1 mL of DMSO.

Dissolution: Close the tube tightly and vortex thoroughly for 1-2 minutes to dissolve the

compound. If necessary, use a sonicator bath for a few minutes to ensure complete

dissolution.[4][5][6] Visually inspect the solution to ensure no solid particles remain.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Storage: Store the aliquots at -20°C for short-term storage (up to 6 months) or at -80°C for

long-term storage (up to 1 year).[3][6] Clearly label all aliquots with the compound name,

concentration, date of preparation, and solvent.

2.2. Quality Control

Visual Inspection: Always visually inspect the stock solution for any signs of precipitation or

degradation before use. If any particulates are observed, the solution should be discarded.

Concentration Verification (Optional): For critical experiments, the concentration of the stock

solution can be verified using a suitable analytical method such as High-Performance Liquid

Chromatography (HPLC).
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Visualizations
3.1. Experimental Workflow
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Caption: Workflow for preparing (rac)-Talazoparib stock solution.
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3.2. Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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